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molecular formula C10H14N2O2 B8483368 2-(4-Carboxy-1-piperidylmethyl)propenenitrile

2-(4-Carboxy-1-piperidylmethyl)propenenitrile

Cat. No. B8483368
M. Wt: 194.23 g/mol
InChI Key: QTDDQMUNSRFTHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04342872

Procedure details

Cyanoacetic acid (12.8 g. 0.15 mole) was dissolved in 25 ml. of dioxane. Next, isonipecotic acid (19.4 g., 0.15 mole) was added. Then, 37% aqueous formaldehyde (25 g., 0.3 mole) was dripped in and the temperature maintained at a maximum of 35° C. After mixing overnight sodium chloride was added to saturation and methylene chloride used to extract the mixture. The organic phase was washed with water, dried over anhydrous sodium sulfate and after filtration, concentrated. Most of the product appeared in the aqueous phase. This was extracted twice with 500 ml. of methylene chloride in a continuous extractor. The residue obtained after solvent removal weighed 14.2 g., m.p. 109°-111° C. of analytical purity.
Name
Cyanoacetic acid
Quantity
12.8 g
Type
reactant
Reaction Step One
Name
isonipecotic acid
Quantity
19.4 g
Type
reactant
Reaction Step Two
Name
formaldehyde
Quantity
25 g
Type
reactant
Reaction Step Three
Name
sodium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
2-(4-Carboxy-1-piperidylmethyl)propenenitrile

Identifiers

REACTION_CXSMILES
[C:1]([CH2:3][C:4](O)=O)#[N:2].[NH:7]1[CH2:15][CH2:14][CH:10]([C:11]([OH:13])=[O:12])[CH2:9][CH2:8]1.[CH2:16]=O.[Cl-].[Na+]>C(Cl)Cl.O1CCOCC1>[C:11]([CH:10]1[CH2:14][CH2:15][N:7]([CH2:16][C:3](=[CH2:4])[C:1]#[N:2])[CH2:8][CH2:9]1)([OH:13])=[O:12] |f:3.4|

Inputs

Step One
Name
Cyanoacetic acid
Quantity
12.8 g
Type
reactant
Smiles
C(#N)CC(=O)O
Step Two
Name
isonipecotic acid
Quantity
19.4 g
Type
reactant
Smiles
N1CCC(C(=O)O)CC1
Step Three
Name
formaldehyde
Quantity
25 g
Type
reactant
Smiles
C=O
Step Four
Name
sodium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Na+]
Step Five
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Six
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
35 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
to extract the mixture
WASH
Type
WASH
Details
The organic phase was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
after filtration
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
EXTRACTION
Type
EXTRACTION
Details
This was extracted twice with 500 ml
CUSTOM
Type
CUSTOM
Details
The residue obtained
CUSTOM
Type
CUSTOM
Details
after solvent removal

Outcomes

Product
Name
2-(4-Carboxy-1-piperidylmethyl)propenenitrile
Type
Smiles
C(=O)(O)C1CCN(CC1)CC(C#N)=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.